2-Bromo-4-chloro-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate
Catalog No.
S1622431
CAS No.
M.F
C23H20BrClN4O4S
M. Wt
563.9 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-Bromo-4-chloro-6-[3-(methylsulfanyl)-7-propanoyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propanoate
IUPAC Name
[2-bromo-4-chloro-6-(3-methylsulfanyl-7-propanoyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenyl] propanoate
Molecular Formula
C23H20BrClN4O4S
Molecular Weight
563.9 g/mol
InChI
InChI=1S/C23H20BrClN4O4S/c1-4-17(30)29-16-9-7-6-8-13(16)19-21(26-23(34-3)28-27-19)33-22(29)14-10-12(25)11-15(24)20(14)32-18(31)5-2/h6-11,22H,4-5H2,1-3H3
InChI Key
OQDLPFISKCSGAD-UHFFFAOYSA-N
SMILES
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=CC(=C4OC(=O)CC)Br)Cl
Canonical SMILES
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC(=C4)Cl)Br)OC(=O)CC
XLogP3
4.8
Dates
Modify: 2023-07-18
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